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Compound of Interest

Compound Name: 1H-Indazole-5-carbaldehyde

Cat. No.: B112364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The field of organic electronics is continually exploring novel molecular structures to enhance

the performance and efficiency of devices such as organic light-emitting diodes (OLEDs) and

organic solar cells (OSCs). 1H-Indazole-5-carbaldehyde and its derivatives have emerged as

a promising class of materials due to their inherent electronic properties and potential for

structural modification.[1][2][3][4] This guide provides a comparative benchmark of 1H-
Indazole-5-carbaldehyde against established materials in organic electronics, offering a

framework for evaluating its potential. While direct, extensive performance data for the

unsubstituted 1H-Indazole-5-carbaldehyde in electronic devices is not yet widely available in

published literature, this document outlines the necessary experimental protocols and

performance metrics for a comprehensive assessment.

Overview of 1H-Indazole-5-carbaldehyde
1H-Indazole-5-carbaldehyde is a bicyclic heteroaromatic compound with the chemical formula

C₈H₆N₂O.[1][5] Its molecular structure, featuring a fused pyrazole and benzene ring system,

provides a rigid and planar backbone, which is often advantageous for charge transport in

organic semiconductors. The presence of nitrogen atoms and the aldehyde functional group

offers opportunities for tuning the material's electronic properties, such as its energy levels

(HOMO/LUMO) and charge carrier mobility, through chemical derivatization.[2][3][6]

Table 1: Physicochemical Properties of 1H-Indazole-5-carbaldehyde
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Property Value Reference

Molecular Formula C₈H₆N₂O [1][5]

Molecular Weight 146.15 g/mol [1][5]

Appearance White to pale yellow solid [1]

Purity ≥ 95% (HPLC) [1][7]

CAS Number 253801-04-6 [1][8]

Comparative Performance in Organic Light-Emitting
Diodes (OLEDs)
In OLEDs, materials are required for various functions, including hole injection, hole transport,

emission, and electron transport. The performance of 1H-Indazole-5-carbaldehyde can be

benchmarked against commonly used materials in these layers.

Potential as a Hole Transporting Material (HTM)
The indazole core, being electron-rich, suggests potential for hole-transporting capabilities. For

a comparative analysis, we consider standard high-performance HTMs.

Table 2: Performance Comparison of Hole Transporting Materials for OLEDs
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Material
HOMO Level
(eV)

Hole Mobility
(cm²/Vs)

Glass
Transition
Temp. (Tg, °C)

Device
Efficiency
(cd/A)

1H-Indazole-5-

carbaldehyde
To be determined To be determined To be determined To be determined

NPB (N,N'-Di(1-

naphthyl)-N,N'-

diphenyl-(1,1'-

biphenyl)-4,4'-

diamine)

-5.4 10⁻³ - 10⁻⁴ 96

~30-50 (in

standard

devices)

TAPC (1,1-

Bis[(di-4-

tolylamino)pheny

l]cyclohexane)

-5.5 10⁻² - 10⁻³ 130

~40-60 (in

standard

devices)

Spiro-OMeTAD -5.22 2 x 10⁻⁴ 121

Used in

Perovskite Solar

Cells, high

efficiency

Potential as an Electron Transporting Material (ETM)
The electron-withdrawing nature of the carbaldehyde group and the nitrogen atoms in the

indazole ring might impart electron-transporting properties. A comparison with established

ETMs is crucial.

Table 3: Performance Comparison of Electron Transporting Materials for OLEDs
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Material
LUMO Level
(eV)

Electron
Mobility
(cm²/Vs)

Glass
Transition
Temp. (Tg, °C)

Device
Efficiency
(cd/A)

1H-Indazole-5-

carbaldehyde
To be determined To be determined To be determined To be determined

Alq₃ (Tris(8-

hydroxyquinolina

to)aluminium)

-3.0 10⁻⁵ - 10⁻⁶ 175
~10-20 (as

emitter and ETL)

TPBi (1,3,5-

Tris(N-

phenylbenzimida

zol-2-yl)benzene)

-2.7 10⁻⁴ - 10⁻⁵ 150

~20-40 (in

phosphorescent

OLEDs)

BCP (2,9-

Dimethyl-4,7-

diphenyl-1,10-

phenanthroline)

-3.0 10⁻⁴ 83
Used as a hole-

blocking layer

Comparative Performance in Organic Solar Cells
(OSCs)
In OSCs, the key components are the electron donor and electron acceptor materials within the

active layer. Given its structure, derivatives of 1H-Indazole-5-carbaldehyde could potentially

function as either, but are more likely to be precursors for non-fullerene acceptors (NFAs).

Potential as a Non-Fullerene Acceptor (NFA) Precursor
The development of NFAs has led to significant increases in OSC power conversion

efficiencies (PCE).[9][10][11] The indazole-carbaldehyde structure provides a versatile scaffold

for synthesizing more complex NFA molecules.

Table 4: Performance Comparison of Non-Fullerene Acceptors for OSCs
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Acceptor
Material

Absorption
Range (nm)

LUMO Level
(eV)

Electron
Mobility
(cm²/Vs)

Power
Conversion
Efficiency (%)

Derivative of 1H-

Indazole-5-

carbaldehyde

To be determined To be determined To be determined To be determined

ITIC ~600-800 -3.8 to -4.1 ~10⁻⁴ ~11-14

Y6 ~800-950 -4.1 ~10⁻⁴ >18

PC₇₁BM

(Fullerene)
<550 -3.9 ~10⁻³

~10-12 (with

classic donors)

Experimental Protocols
To empirically benchmark the performance of 1H-Indazole-5-carbaldehyde, the following

experimental procedures are recommended.

OLED Fabrication and Characterization
A standard protocol for the fabrication of a multilayer OLED device is as follows:

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.[12][13]

Hole Injection Layer (HIL) Deposition: A thin layer of a HIL material, such as PEDOT:PSS, is

spin-coated onto the ITO substrate.[12]

Hole Transport Layer (HTL) Deposition: The candidate material, 1H-Indazole-5-
carbaldehyde, or a reference HTM is deposited via thermal evaporation in a high-vacuum

chamber (<10⁻⁶ Torr).[13]

Emissive Layer (EML) Deposition: An appropriate emissive material is deposited by thermal

evaporation.

Electron Transport Layer (ETL) Deposition: The candidate material or a reference ETM is

deposited by thermal evaporation.
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Cathode Deposition: A low work function metal, such as lithium fluoride (LiF) followed by

aluminum (Al), is thermally evaporated through a shadow mask to define the active area.[13]

Encapsulation: The device is encapsulated to protect it from atmospheric moisture and

oxygen.

Characterization:

Current-Voltage-Luminance (J-V-L): To determine the turn-on voltage, current efficiency, and

power efficiency.[14]

Electroluminescence (EL) Spectrum: To determine the emission color and coordinates.

External Quantum Efficiency (EQE): To measure the device's photon-out to electron-in

efficiency.[13]

Organic Solar Cell Fabrication and Characterization
A typical procedure for fabricating a bulk heterojunction (BHJ) OSC:

Substrate Cleaning: Similar to OLED fabrication.

Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is typically spin-coated on the

ITO substrate.[15]

Active Layer Deposition: A solution of a donor polymer (e.g., PTB7-Th) and the acceptor (a

derivative of 1H-Indazole-5-carbaldehyde or a reference acceptor) in a common organic

solvent is spin-coated to form the bulk heterojunction.[15][16]

Cathode Deposition: A low work function metal (e.g., Ca/Al or LiF/Al) is thermally evaporated.

Encapsulation: To protect the device from degradation.

Characterization:

Current Density-Voltage (J-V) Measurement: Under simulated solar illumination (e.g.,

AM1.5G at 100 mW/cm²) to determine the open-circuit voltage (Voc), short-circuit current

density (Jsc), fill factor (FF), and power conversion efficiency (PCE).[17]
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External Quantum Efficiency (EQE): To determine the spectral response of the device.[16]

Visualized Workflows and Pathways
OLED Fabrication Workflow

Substrate Preparation Layer Deposition (Vacuum Thermal Evaporation) Final Steps

ITO Substrate Ultrasonic Cleaning HIL (e.g., PEDOT:PSS) HTL (e.g., 1H-Indazole-5-carbaldehyde) Emissive Layer ETL Cathode (LiF/Al) Encapsulation Device Characterization

Click to download full resolution via product page

Caption: General workflow for the fabrication and characterization of an OLED device.

OSC Fabrication Workflow

Substrate Preparation Solution Processing Finalization

ITO Substrate Ultrasonic Cleaning HTL (PEDOT:PSS) Active Layer (Donor:Acceptor Blend) Cathode Deposition (Evaporation) Encapsulation Device Characterization

Click to download full resolution via product page

Caption: General workflow for the fabrication and characterization of an OSC device.

Charge Transport and Recombination Pathway in an
OLED
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Exciton Formation and Light Emission

Anode (ITO)
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Caption: Simplified energy level diagram showing charge injection, transport, and

recombination in a multilayer OLED.

Conclusion and Future Outlook
1H-Indazole-5-carbaldehyde presents an intriguing molecular scaffold for the development of

novel materials for organic electronics. Its rigid structure and tunable electronic properties

make it a candidate worthy of investigation for roles as hole transporters, electron transporters,

or as a building block for complex non-fullerene acceptors. The lack of extensive performance

data necessitates a systematic experimental evaluation. By following the outlined fabrication

and characterization protocols, researchers can effectively benchmark the performance of 1H-
Indazole-5-carbaldehyde and its derivatives against current state-of-the-art materials. This will
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elucidate its true potential and guide the rational design of next-generation organic electronic

materials. The synthesis of various derivatives by modifying the aldehyde group or substituting

on the indazole ring will be a crucial next step in optimizing its properties for specific

applications in OLEDs and OSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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